molecular formula C5H7NO2S B8753437 2-(Thiazol-2-yloxy)ethanol

2-(Thiazol-2-yloxy)ethanol

Cat. No. B8753437
M. Wt: 145.18 g/mol
InChI Key: FPFUBYWELZXCKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Thiazol-2-yloxy)ethanol is a useful research compound. Its molecular formula is C5H7NO2S and its molecular weight is 145.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Thiazol-2-yloxy)ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Thiazol-2-yloxy)ethanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(Thiazol-2-yloxy)ethanol

Molecular Formula

C5H7NO2S

Molecular Weight

145.18 g/mol

IUPAC Name

2-(1,3-thiazol-2-yloxy)ethanol

InChI

InChI=1S/C5H7NO2S/c7-2-3-8-5-6-1-4-9-5/h1,4,7H,2-3H2

InChI Key

FPFUBYWELZXCKA-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=N1)OCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

para-Toluenesulfonic acid (11.2 g, 58.0 mmol) was added to a sol. of 2-[2-(tert-butyldimethylsilanyloxy)ethoxy]thiazole (15.0 g, 58.0 mmol) in MeOH (300 mL) at 0° C. The mixture was stirred for 2 h at 0° C. Aq. sat. NaHCO3 was added until a pH of 6-7 was reached. The solvents were partially removed under reduced pressure, and the residue was diluted with EtOAc. The mixture was washed with aq. sat. NaHCO3 (1×), and the aq. phase was extracted back with EtOAc (1×). The combined org. extracts were dried over MgSO4, filtered, and the solvents were removed under reduced pressure. Purification of the crude by FC (EtOAc/heptane 1:1) yielded the title compound (5.43 g, 65%). LC-MS: tR=0.48 min, ES+: 146.09.
Quantity
11.2 g
Type
reactant
Reaction Step One
Name
2-[2-(tert-butyldimethylsilanyloxy)ethoxy]thiazole
Quantity
15 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
65%

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